1-[4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one

• IUPAC Name: 1-[4-(6-fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one
• InChI: InChI=1S/C15H18FN3OS/c1-2-3-14(20)18-6-8-19(9-7-18)15-17-12-5-4-11(16)10-13(12)21-15/h4-5,10H,2-3,6-9H2,1H3
• InChI Key: CHACYFKHMPEPQH-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)F
• Molecular Formula: C15H18FN3OS
• Molecular Weight: 307.4 g/mol
• CAS No.: 897472-24-1

Description

1-[4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one is a fluorinated benzothiazole-piperazine derivative. The benzothiazole core is substituted with a fluorine atom at the 6-position, linked via a piperazine ring to a butanone moiety. The fluorine substituent enhances metabolic stability and bioavailability compared to non-fluorinated analogs, as electron-withdrawing groups like fluorine improve resistance to oxidative degradation .

Biological Activity

1-[4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one is a synthetic compound that incorporates a benzothiazole moiety and a piperazine ring, which are known for their diverse biological activities. This article explores the compound's biological activity, mechanisms of action, and potential therapeutic applications based on existing research.

Chemical Structure and Properties

The molecular formula of 1-[4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one is $C_{16}H_{19}FN_2OS$ with a molecular weight of 306.4 g/mol. The structure features a benzothiazole ring that enhances its biological interactions.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The benzothiazole component is known to inhibit certain enzymes, potentially affecting metabolic pathways.
• Receptor Binding : The piperazine moiety may enhance binding affinity to neurotransmitter receptors, influencing neurological functions.

Antimicrobial Activity

Research indicates that compounds derived from benzothiazole cores exhibit significant antimicrobial properties. For instance, 1-[4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one has shown effectiveness against various bacterial strains and fungi, suggesting its potential as an antimicrobial agent.

Anticancer Properties

Studies have demonstrated that similar benzothiazole derivatives possess anticancer activity. For example:

• In vitro assays revealed cytotoxic effects against cancer cell lines such as MCF-7 (breast cancer) and HCT116 (colon cancer), with IC50 values indicating effective inhibition of cell proliferation .

Compound	Cell Line	IC50 Value (µM)
1-[4-(6-Fluoro-1,3-benzothiazol-2-yl)piperazin-1-yl]butan-1-one	MCF-7	15.63
Reference Compound (Doxorubicin)	MCF-7	0.5

Neuroprotective Effects

The piperazine ring's structural features suggest potential neuroprotective effects. Compounds with similar structures have been studied for their ability to modulate neurotransmitter systems and protect neuronal cells from apoptosis .

Case Studies

Case Study 1: Anticancer Activity
A study evaluated the compound's effects on human leukemia cell lines. Results indicated that it induced apoptosis in a dose-dependent manner, triggering caspase activation pathways . This suggests a mechanism through which the compound may exert its anticancer effects.

Case Study 2: Antimicrobial Efficacy
In another study focusing on antimicrobial properties, the compound was tested against various pathogenic bacteria. Results showed significant inhibition of bacterial growth, supporting its development as a potential antibiotic agent.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

Key analogs differ in substituents on the benzothiazole ring or piperazine-linked side chains. Below is a comparative analysis:

Key Observations:

• Substituent Position : Fluorine at the 6-position (target compound) vs. chlorine at the 4-position ( compound) alters electronic and steric profiles. Chlorine’s larger size and lower electronegativity may reduce membrane permeability compared to fluorine .
• Biological Implications : Fluorinated benzothiazoles exhibit stronger π-π stacking and C–H···π interactions in crystallographic studies, which correlate with enhanced binding to biological targets like enzymes or receptors .

Pharmacological and Physicochemical Properties

• Metabolic Stability: The 6-fluoro substituent in the target compound likely reduces susceptibility to cytochrome P450-mediated oxidation, extending half-life compared to non-fluorinated analogs .
• Thermodynamic Solubility : Fluorine’s electronegativity enhances aqueous solubility relative to chloro or trifluoromethyl groups, as seen in crystallinity data from benzothiazole derivatives .